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Compound of Interest

Compound Name: Dioctyl Adipate

Cat. No.: B1670693

Dioctyl Adipate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure, properties,
synthesis, and toxicological data of dioctyl adipate (DOA). The information is intended for
researchers, scientists, and professionals in drug development and related fields who require a
thorough understanding of this compound.

Chemical Structure and Identification

Dioctyl adipate, with the IUPAC name di(octyl) hexanedioate, is the diester of adipic acid and
n-octanol.[1] Its chemical structure consists of a central six-carbon adipic acid backbone
esterified with two octyl chains.

Chemical Formula: C22H4204[1]
CAS Number: 123-79-5[1]
Molecular Weight: 370.57 g/mol [1]

The linear formula for dioctyl adipate is (CH2CH2CO2CsH17)2.[1]
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Physicochemical Properties

Dioctyl adipate is a colorless to pale yellow, oily liquid with a slight, aromatic odor. It is
characterized by its low volatility and good stability to heat. A summary of its key physical and
chemical properties is presented in the tables below.

ble 1: Physical ies of Dioctyl Adi

Property Value Reference(s)

Colorless to pale yellow oily

Appearance liquid

Odor Slight, aromatic

Density 0.924 - 0.926 g/cm3 at 20 °C
Melting Point -67 °C

Boiling Point 214 °C at 5 mmHg

Flash Point 196 °C (385 °F)

Vapor Pressure 2.5 x 107> mmHg at 25 °C
Viscosity 13.7 mPa-s at 20 °C
Refractive Index 1.446 - 1.448 at 25 °C

Table 2: Solubility of Dioctyl Adipate

Solvent Solubility Reference(s)
Water Insoluble

Ethanol Soluble

Diethyl Ether Soluble

Acetone Soluble

Mineral Oll Soluble

Synthesis of Dioctyl Adipate
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The primary method for synthesizing dioctyl adipate is through the direct esterification of
adipic acid with n-octanol. This reaction is typically catalyzed by an acid and involves the
removal of water to drive the equilibrium towards the product.

Experimental Protocol: Synthesis of Dioctyl Adipate

This protocol describes a general laboratory-scale synthesis of dioctyl adipate.

Materials:

Adipic acid

e n-Octanol

e p-Toluenesulfonic acid (catalyst)

o Toluene (for azeotropic removal of water)
» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

» Reaction flask equipped with a Dean-Stark apparatus, condenser, and magnetic stirrer
e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a condenser,
combine adipic acid (1.0 mole), n-octanol (2.2 moles), p-toluenesulfonic acid (0.02 moles),
and toluene (150 mL).
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« Esterification: Heat the mixture to reflux with vigorous stirring. The water produced during the
reaction will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the
reaction until the theoretical amount of water has been collected (approximately 2.0 moles).

o Work-up:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium
bicarbonate solution (2 x 100 mL) to neutralize the acid catalyst, followed by brine (1 x 100
mL).

o Dry the organic layer over anhydrous magnesium sulfate.
 Purification:
o Filter the drying agent.

o Remove the toluene and excess n-octanol under reduced pressure using a rotary
evaporator.

o The resulting crude dioctyl adipate can be further purified by vacuum distillation to yield a
colorless, pure product.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of dioctyl adipate.

Toxicological Profile

Dioctyl adipate is generally considered to have low acute toxicity. However, as with any
chemical, appropriate safety precautions should be taken during handling.

Table 3: Acute Toxicity of Dioctyl Adipate

Route of Exposure  Species LD50 Reference(s)
Oral Rat >9,100 mg/kg
Dermal Rabbit 8,410 mg/kg

Skin and Eye Irritation:
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» Skin: Dioctyl adipate is not classified as a skin irritant.

e Eyes: Itis not classified as an eye irritant.

Sensitization:

» Dioctyl adipate is not considered to be a skin sensitizer.
Chronic Toxicity:

o Some studies have suggested that prolonged or repeated exposure to high concentrations of
dioctyl adipate may have effects on the liver and reproductive system.

Applications

The primary application of dioctyl adipate is as a plasticizer, particularly for polyvinyl chloride
(PVC) and other polymers. Its addition imparts flexibility, especially at low temperatures, and
improves the workability of the material. It is also used in synthetic rubbers, nitrocellulose, and
ethyl cellulose.

Safety and Handling

Standard laboratory safety practices should be followed when handling dioctyl adipate. This
includes the use of personal protective equipment such as safety glasses, gloves, and a lab
coat. Work should be conducted in a well-ventilated area. In case of fire, use carbon dioxide,
dry chemical powder, or foam for extinction.

Disclaimer: This document is intended for informational purposes only and does not constitute
professional advice. Users should consult relevant safety data sheets (SDS) and other
technical resources before handling or using dioctyl adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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